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Application Notes and Protocols for Researchers, Scientists, and Drug Development
Professionals

The Statistical Yearbook of the National Agency for Waterway Transportation (ANTAQ), known
as the "Estatistico Aquaviario," offers a rich and granular dataset for conducting powerful
longitudinal studies on the Brazilian maritime sector.[1][2] Spanning from 2010 to the present
and updated monthly, this publicly available data provides a unique opportunity to analyze
trends, assess the impact of interventions, and model future trajectories in a critical component
of global trade and supply chains.[1]

These application notes provide a detailed protocol for researchers, scientists, and drug
development professionals to leverage ANTAQ's data for longitudinal analysis. The focus is on
practical steps for data acquisition, preparation, and analysis, including a specific use case for
the pharmaceutical industry.

Understanding the ANTAQ Statistical Data

The "Estatistico Aquaviario” is not a static yearbook but a dynamic online panel with
downloadable historical datasets.[1] The data is compiled from information submitted by ports
and shipping companies and covers a wide range of activities within Brazilian ports and
waterways.

Key Data Categories for Longitudinal Analysis
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The ANTAQ dataset is broadly categorized, allowing for multifaceted longitudinal research. Key
data tables available for download typically include:

. Potential Longitudinal
Data Category Description
Research Areas

) - Evolution of cargo throughput
Detailed records of cargo )
N by port and region.- Impact of
moved through each Brazilian _ o
Port Movement . _ _ economic policies on port

port, including public ports and o ]

] ) activity.- Seasonal and cyclical
private terminals. _

trends in cargo movement.

- Shifts in the composition of

Classification of cargo by type Brazil's imports and exports.-

] (e.g., solid bulk, liquid bulk, Growth or decline of specific

Cargo Profiles o ) )
containerized, general cargo) commodity trades over time.-

and specific commodity. Analysis of supply chain

dynamics for key products.

] ) - Changes in shipping routes
Information on different types
o ] and trade lanes.- Growth of
of navigation, including long- ) »
o _ _ domestic maritime transport
Navigation Data haul (international), cabotage S
) o (cabotage).- Utilization and
(domestic coastal shipping), ) ]
) development of inland river
and inland waterways.
transport.

- Trends in port efficiency and

o vessel turnaround times.-
) ) ) Data on vessel calls, time in )
Ship Docking & Operational ] o Impact of infrastructure
] port, and operational efficiency
Times _ investments on port
metrics. ) )
operations.- Analysis of port

congestion over time.

Data Granularity and Relevance for Drug Development
Professionals

For professionals in drug development and pharmaceuticals, the ANTAQ data offers a macro-
level view of the supply chain for raw materials and finished products. While the public data
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may not detail specific pharmaceutical products, it often classifies cargo into broader categories
such as "Chemical Products” or within containerized cargo data.[3] This allows for longitudinal
analysis of:

o Import/Export Trends of Chemical Precursors: Tracking the volume and origin/destination of
chemical products, which can include precursors for pharmaceuticals.

o Supply Chain Resilience: Analyzing the flow of containerized goods through key ports to
understand potential bottlenecks and vulnerabilities in the pharmaceutical supply chain.

» Logistics Costs and Efficiency: Examining trends in port operational times for container
ships, which can be a proxy for the efficiency of the logistics chain for high-value goods like
pharmaceuticals.

Experimental Protocols for Longitudinal Studies
with ANTAQ Data

A longitudinal study using ANTAQ's data follows a structured process from data acquisition to
analysis and interpretation.

Phase 1: Data Acquisition and Preparation

Protocol 1: Acquiring and Structuring Historical Data

» Navigate to the ANTAQ Data Portal: Access the official ANTAQ website and locate the
"Estatistico Aquaviario" or the open data portal. The historical data is available for download,
typically in compressed file formats (e.g., .zip) containing CSV or similar plain text files.[1]

o Download Historical Datasets: Select the desired time period and data modules (e.g., port
movement, navigation). It is recommended to download the complete historical series to
ensure consistency.

o Data Extraction and Merging: Unzip the downloaded files. Each year's or month's data may
be in a separate file. The first step is to merge these individual files into a single master
dataset for each data module.
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e Understand the Data Structure: Locate the data layout or schema documentation. ANTAQ
provides XSD (XML Schema Definition) files that describe the structure and data types of the
variables.[4] These can be used as a data dictionary to understand the meaning of each
column in the dataset.

o Data Cleaning and Formatting:

[e]

Standardize column names across all merged files.

[e]

Ensure consistent data formats, particularly for dates (e.g., YYYY-MM-DD).

o

Address missing values (e.g., through imputation or removal, depending on the extent and
nature of the missing data).

o

Recode categorical variables as needed for analysis.

Phase 2: Exploratory Data Analysis and Hypothesis
Formulation

Protocol 2: Time Series Exploration

o Aggregate Data by Time Unit: For longitudinal analysis, aggregate the data by a consistent
time unit (e.g., monthly, quarterly, or annually).

e Visualize Time Series Data: Plot key variables over time to identify trends, seasonality, and
structural breaks. For example, plot the total cargo moved per month for a specific port or the
total volume of "chemical products” imported annually.

o Formulate Hypotheses: Based on the exploratory analysis and existing literature, formulate
specific hypotheses for your longitudinal study. For instance:

o Hypothesis 1: The implementation of a new port infrastructure investment at Port X in year
Y led to a significant increase in container throughput in the subsequent years.

o Hypothesis 2 (for Drug Development): There has been a significant shift in the primary
ports of entry for chemical products relevant to the pharmaceutical industry over the past
decade.
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Phase 3: Statistical Analysis

The choice of statistical method will depend on the research question and the nature of the
data.

Protocol 3: Interrupted Time Series Analysis (ITSA)

This quasi-experimental design is ideal for evaluating the impact of a specific event or policy
intervention.

o Define Pre- and Post-Intervention Periods: Clearly define the time periods before and after
the event of interest (e.g., a policy change, infrastructure project).

e Segmented Regression Model: Fit a segmented regression model to the time series data.
This model allows for a change in the level and slope of the time series after the intervention.

o Yt =0 + Bltime + B2intervention + 3*time_after_intervention + &t

Yt: Outcome variable at time t

time: Continuous variable for time

intervention: Dummy variable (0 for pre-intervention, 1 for post-intervention)

time_after_intervention: Continuous variable for time since the intervention

« Interpret Coefficients: The coefficients will indicate the change in the outcome variable's level
and trend after the intervention.

Protocol 4: Growth Curve Modeling

This technique is useful for modeling the trajectory of change over time for different groups
(e.g., different ports or cargo types).

o Structure Data for Growth Curve Analysis: The data should be in a "long" format, with each
row representing an observation at a specific time point for a given unit of analysis (e.g., a

port).
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o Fit a Multilevel Model: Use a multilevel (or mixed-effects) model to estimate individual growth
trajectories and the average trajectory for the population.

o Level 1 Model (within-individual change):Y_ti = 1t_0i + 1t_1i*(time_ti) + e_ti

o Level 2 Model (between-individual differences in change):mt_0i =3_00 +r_Oi and 1t_1i =
B 10 +r_1i

e Analyze Growth Parameters: The model will provide estimates of the average initial level
(B_00), the average rate of change (3_10), and the variance in these parameters across the
units of analysis.

Visualization of Workflows and Logical
Relationships

The following diagrams, created using the DOT language for Graphviz, illustrate the key
workflows for conducting a longitudinal study with ANTAQ's data.
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Experimental workflow for longitudinal studies using ANTAQ data.
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Logical relationships in longitudinal analysis of ANTAQ data.

Case Study: Longitudinal Analysis of Chemical
Product Imports for the Pharmaceutical Sector

Objective: To analyze the trends in the maritime import of "chemical products" in Brazil over the
last decade, identifying key ports and shifts in import patterns. This analysis can provide
insights into the supply chain of precursors for the pharmaceutical industry.

Methodology:

» Data Acquisition: Download and merge the "Port Movement" datasets from ANTAQ for the
period 2013-2023.

o Data Filtering: Filter the dataset to include only import operations (Natureza da Operacéo =
'Importacéo’) and cargo classified as "Produtos Quimicos" (or similar relevant
classifications).

» Data Aggregation: Aggregate the total weight (in tons) of these chemical product imports by
year and by port.

e Longitudinal Analysis:
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o Overall Trend: Plot the total annual imports of chemical products to visualize the overall
growth or decline over the decade.

o Port-Specific Trends: Use Growth Curve Modeling to analyze the import trajectories of the
top 5 ports for chemical products. This will reveal if certain ports have seen a faster growth
in these imports compared to others.

o Market Share Analysis: Calculate and plot the annual market share of each of the top 5
ports to identify shifts in the logistical importance of different entry points for chemical
products.

Expected Outcomes: This study would reveal long-term trends in the import of chemical
products, highlighting which ports are becoming more critical for the pharmaceutical supply
chain. This information can be valuable for strategic sourcing, logistics planning, and supply
chain risk assessment for drug development and manufacturing companies.

By following these protocols and utilizing the rich data available from ANTAQ, researchers can
conduct robust longitudinal studies that contribute to a deeper understanding of the dynamics
of the Brazilian maritime sector and its impact on various industries, including pharmaceuticals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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